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Compound of Interest

Compound Name: 2-Cyclopentylethanamine

Cat. No.: B154097 Get Quote

An In-depth Technical Guide to the Health and Safety of Cyclopentaneethanamine and Related

Compounds

This guide provides comprehensive health and safety information for Cyclopentaneethanamine

and structurally related compounds, intended for researchers, scientists, and drug development

professionals. Due to the potential for ambiguity in nomenclature, this document addresses 2-
Cyclopentylethanamine (the most direct interpretation of Cyclopentaneethanamine), as well

as Cyclopentamine (N,α-dimethyl-cyclopentaneethanamine), 1-Cyclopentyl-N-methyl-

methanamine, and Cyclopentanamine, to provide a thorough resource for the scientific

community.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of these compounds is fundamental to

their safe handling and use in experimental settings. The following tables summarize key data

for each compound.

Table 1: Physical and Chemical Properties of 2-Cyclopentylethanamine
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Property Value Reference

CAS Number 5763-55-3 [1]

Molecular Formula C₇H₁₅N [1]

Molecular Weight 113.20 g/mol [1]

Boiling Point 158-159 °C [2]

Density (Predicted) 0.871±0.06 g/cm³ [2]

pKa (Predicted) 10.72±0.10 [2]

Appearance Colorless liquid [2]

Table 2: Physical and Chemical Properties of Cyclopentamine (N,α-dimethyl-

cyclopentaneethanamine)

Property Value Reference

CAS Number 102-45-4

Molecular Formula C₉H₁₉N

Molecular Weight 141.25 g/mol

XLogP3 2.9

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 3

Table 3: Physical and Chemical Properties of 1-Cyclopentyl-N-methyl-methanamine
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Property Value Reference

CAS Number 4492-51-7 [3]

Molecular Formula C₇H₁₅N [3]

Molecular Weight 113.2 g/mol [3]

Boiling Point 105 °C (at 210 Torr) [3]

Density (Predicted) 0.837±0.06 g/cm³ [3]

Table 4: Physical and Chemical Properties of Cyclopentanamine

Property Value Reference

CAS Number 1003-03-8 [4]

Molecular Formula C₅H₁₁N [4]

Molecular Weight 85.15 g/mol [4]

Boiling Point 106 - 108 °C [5]

Flash Point 17 °C [5]

Density 0.863 g/cm³ at 25 °C

log Pow 0.83 at 20 °C

Toxicological Data
The toxicological profiles of these compounds are critical for risk assessment in a laboratory

setting. The available data, primarily from GHS classifications and acute toxicity studies, are

summarized below.

Table 5: GHS Hazard Classifications
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Compound Hazard Statements Reference

2-Cyclopentylethanamine

H226: Flammable liquid and

vapor.H302: Harmful if

swallowed.H314: Causes

severe skin burns and eye

damage.H319: Causes serious

eye irritation.

[1]

Cyclopentamine

Not explicitly classified in the

provided results. However,

related amines are known to

be irritants.

1-Cyclopentyl-N-methyl-

methanamine
Not Classified. [6]

Cyclopentanamine

H225: Highly flammable liquid

and vapor.H300: Fatal if

swallowed.H314: Causes

severe skin burns and eye

damage.H317: May cause an

allergic skin reaction.H331:

Toxic if inhaled.H412: Harmful

to aquatic life with long lasting

effects.

Table 6: Acute Toxicity Data

Compound Endpoint Value Species Reference

Cyclopentanamin

e
LC50 Inhalation 7.7 mg/L (4 h) Rat [5][7]

Cyclopentanamin

e
LD50 Oral 26.15 mg/kg Rat

Experimental Protocols
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Detailed experimental protocols for specific toxicological studies on these exact compounds

are not readily available in the public domain. However, standardized OECD guidelines are

typically followed for such assessments. Below are generalized methodologies for key

toxicological endpoints.

Acute Oral Toxicity (OECD Test Guideline 401)
This guideline provides a method for assessing the median lethal dose (LD50) of a substance

when administered orally.

Animal Model: Typically, young adult rats of a single strain are used.

Dosage: A range of doses of the test substance, dissolved or suspended in a suitable vehicle

(e.g., water, corn oil), is administered by gavage to groups of animals.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 is calculated using appropriate statistical methods.

Acute Inhalation Toxicity (OECD Test Guideline 403)
This guideline details the procedure for evaluating the median lethal concentration (LC50) of a

substance in the air.

Animal Model: Rats are the preferred species.

Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-

body or nose-only inhalation chamber for a defined period (typically 4 hours).

Concentration: Several concentration levels are tested.

Observation: Animals are monitored for signs of toxicity during and after exposure for up to

14 days.

Pathology: Gross necropsy is performed on all animals.
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Data Analysis: The LC50 is determined from the concentration-mortality data.

Skin Corrosion/Irritation (OECD Test Guideline 404)
This test assesses the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.[8]

Animal Model: Albino rabbits are typically used.

Application: A small amount of the test substance is applied to a shaved patch of skin on the

back of the animal.

Observation: The skin is observed for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Classification: The substance is classified as corrosive or irritant based on the severity and

persistence of the skin lesions.

Eye Corrosion/Irritation (OECD Test Guideline 405)
This method evaluates the potential for a substance to cause serious eye damage.

Animal Model: Albino rabbits are the standard model.

Application: A small, measured amount of the test substance is instilled into the conjunctival

sac of one eye of the animal.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis at 1, 24, 48, and 72 hours after instillation.

Scoring: Ocular lesions are scored using a standardized system.

Classification: The substance is classified based on the severity and reversibility of the

observed eye damage.

Signaling Pathways and Mechanism of Action
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Cyclopentamine (N,α-dimethyl-
cyclopentaneethanamine)
Cyclopentamine is a sympathomimetic agent that acts as a vasoconstrictor. Its primary

mechanism of action involves the release of catecholamine neurotransmitters, including

norepinephrine, epinephrine, and dopamine. This action on norepinephrine and epinephrine is

responsible for its vasoconstrictive effects, which were historically utilized for nasal

decongestion. The stimulant properties of cyclopentamine are attributed to its effects on all

three of these neurotransmitters.
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Caption: Proposed mechanism of Cyclopentamine action.

Other Cyclopentaneethanamine Derivatives
Detailed information on the specific signaling pathways and mechanisms of action for 2-
Cyclopentylethanamine, 1-Cyclopentyl-N-methyl-methanamine, and Cyclopentanamine is not

well-documented in publicly available literature. However, based on their structural similarities
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to other biologically active amines, it is plausible that they may interact with various receptors

and enzymes within the central nervous system and peripheral tissues. Cyclopentanamine and

its derivatives are utilized as intermediates in the synthesis of pharmaceuticals and

agrochemicals.[9] The cyclopentane ring is a recurring motif in medicinal chemistry, and its

derivatives have been explored for various therapeutic applications, including as enzyme

inhibitors and antimicrobial agents.[10] For instance, some cyclopentane derivatives have

shown potential as neuraminidase inhibitors for influenza.[10]

Safe Handling and Storage
Adherence to strict safety protocols is paramount when working with these compounds.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Body Protection: A lab coat and closed-toe shoes are required.

Respiratory Protection: All handling should be conducted in a well-ventilated chemical fume

hood.

Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Use only non-sparking tools, especially for flammable compounds like Cyclopentanamine.

Grounding and bonding of containers and receiving equipment are necessary to prevent

static discharge.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures
Spills

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

This guide is intended to provide a comprehensive overview of the health and safety

information for Cyclopentaneethanamine and related compounds. It is crucial for all personnel

to consult the specific Safety Data Sheet (SDS) for the particular compound being used and to

adhere to all institutional safety policies and procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b154097?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopentylethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopentylethanamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3150449.htm
https://www.chembk.com/en/chem/1-cyclopentyl-N-methyl-methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylamine
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01966~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2017:57:32~~Cyclopentylamine~~
https://pubchem.ncbi.nlm.nih.gov/compound/261585
https://pubchem.ncbi.nlm.nih.gov/compound/261585
https://www.fishersci.com/store/msds?partNumber=AC111591000&productDescription=CYCLOPENTYLAMINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pubmed.ncbi.nlm.nih.gov/22939940/
https://pubmed.ncbi.nlm.nih.gov/22939940/
https://pubmed.ncbi.nlm.nih.gov/22939940/
https://wap.guidechem.com/encyclopedia/cyclopentylamine-dic7618.html
https://www.benchchem.com/pdf/Potential_Research_Applications_of_Cyclopentanamine_Compounds_A_Technical_Guide.pdf
https://aksci.com/sds/8044DG_SDS.pdf
https://www.benchchem.com/product/b154097#health-and-safety-information-for-cyclopentaneethanamine
https://www.benchchem.com/product/b154097#health-and-safety-information-for-cyclopentaneethanamine
https://www.benchchem.com/product/b154097#health-and-safety-information-for-cyclopentaneethanamine
https://www.benchchem.com/product/b154097#health-and-safety-information-for-cyclopentaneethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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